Cas no 2034258-25-6 (N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide)

• Product Name: N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide
• CAS No: 2034258-25-6
• MF: C₁₄H₁₆FN₅O₂
• MW: 305.307545661926
• CID: 6249212
• PubChem ID: 91814077
• Update Time: 2025-05-20

N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide
• 2034258-25-6
• F6454-1056
• N-[[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl]-1,2-oxazole-5-carboxamide
• AKOS026688465
• N-{[1-(5-fluoropyrimidin-2-yl)piperidin-4-yl]methyl}-1,2-oxazole-5-carboxamide

• Inchi： 1S/C14H16FN5O2/c15-11-8-17-14(18-9-11)20-5-2-10(3-6-20)7-16-13(21)12-1-4-19-22-12/h1,4,8-10H,2-3,5-7H2,(H,16,21)
• InChI Key： KFDSJOXZEXUPKZ-UHFFFAOYSA-N
• SMILES： FC1C=NC(=NC=1)N1CCC(CNC(C2=CC=NO2)=O)CC1

Computed Properties

• Exact Mass: 305.12880293g/mol
• Monoisotopic Mass: 305.12880293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.2Ų

Additional information on N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide

N-((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide (CAS No. 2034258-25-6): An Emerging Compound in Medicinal Chemistry

N-((1-(5-Fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide (CAS No. 2034258-25-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the isoxazole class of heterocyclic compounds and features a unique structural arrangement that includes a fluoropyrimidine moiety and a piperidine ring. The combination of these functional groups endows the molecule with a range of biological activities, making it a promising candidate for further research and development.

The isoxazole core is known for its diverse biological activities, including anti-inflammatory, anticonvulsant, and anticancer properties. The presence of the fluoropyrimidine moiety, on the other hand, is particularly noteworthy due to its role in nucleoside analogues used in cancer chemotherapy. Fluoropyrimidines are well-established for their ability to inhibit thymidylate synthase, an enzyme critical for DNA synthesis in rapidly dividing cells such as cancer cells. The integration of this moiety into the N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide structure suggests potential applications in the treatment of various cancers.

Recent studies have explored the pharmacological properties of N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide in detail. One notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiproliferative activity against a panel of human cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of DNA synthesis and induction of apoptosis in cancer cells. These findings highlight the compound's potential as a lead molecule for the development of new anticancer drugs.

In addition to its anticancer properties, N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-inflammatory effects, which could be beneficial in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

The piperidine ring present in N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide contributes to its overall pharmacokinetic profile. Piperidine derivatives are known for their ability to enhance the lipophilicity and membrane permeability of molecules, which can improve their bioavailability and distribution within the body. This characteristic is particularly important for ensuring that the compound reaches its intended target sites effectively.

From a synthetic perspective, N-((1-(5-fluoropyrimidin-2-yl)piperidin-4-yl)methyl)isoxazole-5-carboxamide can be prepared through a multi-step process involving several key reactions. The synthesis typically begins with the formation of the piperidine ring followed by the introduction of the fluoropyrimidine moiety and finally the coupling with an isoxazole carboxylic acid derivative. The detailed synthetic route has been described in several research articles and patents, providing valuable insights into the optimization of yield and purity.

Clinical trials are currently underway to evaluate the safety and efficacy of N-((1-(5-fluoropyrimidin-2-y l)piperidin -4 - yl )methyl )is oxazol e - 5 - car boxam ide in human subjects. Early results from phase I trials have shown promising outcomes with regards to tolerability and pharmacokinetic parameters. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or contraindications associated with the compound.

In conclusion, N - (( 1 -( 5 - fluor o pyri mid i n - 2 - yl )pi pe ri di n - 4 - yl )m eth yl )i sox azol e - 5 - car boxa mi de (CAS No. 2034258 - 25 - 6) represents an exciting advancement in medicinal chemistry with potential applications in cancer therapy and other medical fields. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As more data becomes available from ongoing clinical trials, it is anticipated that this compound will play a significant role in shaping future therapeutic strategies.